MAGNESIUM CHROMATE

Specification

• CAS No.: 16569-85-0
• Molecular Formula: CrH4MgO5
• Molecular Weight: 160.33 g/mol
• Standard InChI: InChI=1S/Cr.Mg.3H2O.2O/h;;3*1H2;;/q+2;;;;;;/p-2
• Standard InChI Key: BBNJBLFYYMBLHD-UHFFFAOYSA-L
• Canonical SMILES: O.O[Cr](=O)(=O)O.[Mg]

Introduction

PHYSICAL AND CHEMICAL PROPERTIES

Magnesium chromate exists as a yellow, odorless solid that readily dissolves in water. Its essential physical and chemical characteristics include:

Basic Properties

Property	Value/Description
Chemical Formula	MgCrO₄
Molar Mass	140.297 g/mol
Appearance	Yellow crystalline solid
Solubility	Water-soluble
CAS Number	16569-85-0 (for hydrate form)
UN Number	UN2923
Hazard Class	Class 8
Packing Group	PG II

The compound also exists in hydrated forms (MgCrO₄- xH₂O), which may account for some variation in reported molecular weights across different sources.

Structural Characteristics

Magnesium chromate consists of magnesium ions coordinated with chromate ions in a crystalline lattice structure. The chromate ion features a central chromium atom in the +6 oxidation state surrounded by four oxygen atoms in a tetrahedral arrangement. This structural configuration contributes to the compound's distinctive chemical properties, particularly its oxidizing capacity and reactivity patterns.

SYNTHESIS AND PREPARATION METHODS

The synthesis of magnesium chromate typically involves reactions between magnesium-containing compounds and chromate sources. The most common preparation method involves the reaction of magnesium salts with chromate ions:

MgSO₄ + K₂CrO₄ → MgCrO₄ + K₂SO₄

In industrial settings, this reaction is optimized for maximum yield and purity, with careful control of reaction conditions including temperature, concentration, and pH.

Industrial Production

Industrial production of magnesium chromate often employs large-scale precipitation reactions followed by filtration, washing, and drying processes. The compound can be manufactured as a powder with specific particle size distributions (commonly -100 mesh) and high purity levels (≥99.8%). Quality control measures ensure consistent product characteristics for specialized applications.

CHEMICAL REACTIONS

Magnesium chromate participates in several important chemical reactions that underlie its industrial applications and environmental behavior.

Oxidation-Reduction Reactions

As a strong oxidizing agent, magnesium chromate readily participates in redox reactions. The hexavalent chromium (Cr⁶⁺) in the chromate ion can be reduced to trivalent chromium (Cr³⁺), which forms the basis for many of its applications in corrosion inhibition.

Hydrolysis

In aqueous solutions, magnesium chromate can undergo hydrolysis, especially under acidic or basic conditions, potentially leading to the formation of magnesium hydroxide and chromic acid.

Substitution Reactions

In solution, magnesium chromate can participate in ion exchange reactions where the chromate ion may be substituted by other anions, affecting its behavior in various chemical environments.

APPLICATIONS

Corrosion Inhibition

Magnesium chromate serves as an effective corrosion inhibitor, particularly for magnesium alloys. When applied to magnesium surfaces, it forms a protective conversion coating that significantly enhances corrosion resistance. The mechanism involves the formation of a mixed hydroxide compound that includes chromium species, which can regenerate and protect exposed areas from further corrosion.

During the corrosion inhibition process, the chromate ion oxidizes the magnesium substrate, generating Cr(III) species that precipitate as Cr(OH)₃ and Cr₂O₃, forming a protective conversion layer. This layer traps Cr(VI) species within the film, which can then re-passivate exposed areas if damage occurs.

Pigments and Coatings

The vibrant yellow color and stability of magnesium chromate make it valuable as a pigment in paints and coatings. Its use extends to applications where visibility and durability under various environmental conditions are essential.

Cosmetic Applications

Magnesium chromate has been reported as an ingredient in certain cosmetic formulations, though this application has become less common due to increasing regulatory scrutiny of chromium compounds.

MECHANISM OF ACTION IN CORROSION PROTECTION

The corrosion protection mechanism of magnesium chromate on magnesium alloys involves several complex processes:

Conversion Coating Formation

When magnesium chromate interacts with a magnesium substrate, it forms a protective conversion coating through the following process:

• Initial oxidation of the magnesium surface by chromate ions

• Reduction of Cr(VI) to Cr(III)

• Precipitation of chromium hydroxide (Cr(OH)₃) and oxide (Cr₂O₃) on the magnesium surface

• Formation of a mixed hydroxide compound that serves as a protective barrier

Self-Healing Properties

A unique feature of chromate-based conversion coatings is their "self-healing" capability. The protective layer contains trapped hexavalent chromium, which is enriched in the outermost layer of the film. These chromate ions have relatively high mobility and can migrate to defects in the coating, where they locally re-passivate the exposed area, providing active corrosion protection.

Cathodic Site Depolarization

Research has demonstrated that chromate ions can depolarize cathodic sites on magnesium alloy surfaces. In studies using Scanning Vibrating Electrode Technique (SVET) measurements on AZ31 magnesium alloy, researchers observed intense cathodic "hotspots" that decreased in number over time when immersed in solutions containing chromate salts. These hotspots had limited lifetimes (less than 15 minutes) and appeared at different locations over the scan area, indicating the dynamic nature of the chromate protection mechanism.

Exposure Route	Potential Health Effects
Inhalation	Respiratory tract irritation, pulmonary sensitization, asthma, pneumoconiosis
Skin Contact	Dermatitis, allergic reactions, irritation
Ingestion	Gastrointestinal irritation, systemic toxicity
Chronic Exposure	Potential carcinogenicity, kidney damage, liver injury

Environmental Concerns

The environmental persistence and mobility of chromium compounds raise significant ecological concerns. Hexavalent chromium can contaminate soil and water systems, potentially affecting aquatic organisms and entering the food chain.

Regulatory Status

Due to these health and environmental concerns, magnesium chromate and other hexavalent chromium compounds face increasing regulatory restrictions worldwide. Many jurisdictions classify it as a hazardous substance requiring special handling, storage, and disposal protocols.

COMPARISON WITH SIMILAR COMPOUNDS

Magnesium chromate shares properties with other chromate compounds but has distinct characteristics. The following table compares key properties of various chromate compounds:

Compound	Solubility in Water	Corrosion Inhibition Effectiveness	Toxicity Profile
Magnesium Chromate (MgCrO₄)	High	Very effective for Mg alloys	Contains hexavalent chromium; health hazard
Zinc Chromate (ZnCrO₄)	Low	Effective for various metals	High cytotoxicity and genotoxicity
Barium Chromate (BaCrO₄)	Very low	Moderate	Moderate cytotoxicity and genotoxicity
Lead Chromate (PbCrO₄)	Very low	Limited	Lower acute toxicity but contains lead
Sodium Chromate (Na₂CrO₄)	Very high	Effective but limited by high solubility	High solubility increases bioavailability and toxicity

This comparison highlights that while magnesium chromate offers excellent corrosion protection properties, its toxicological profile presents significant challenges for continued use in many applications.

ALTERNATIVES TO MAGNESIUM CHROMATE

Given the health and environmental concerns associated with chromate compounds, significant research has focused on developing alternatives to magnesium chromate for corrosion protection:

Rare Earth Salt Inhibitors

Rare earth salts, particularly cerium compounds, have shown promise as alternatives to chromate-based inhibitors for protecting magnesium alloys. Studies have investigated films formed on AZ31 magnesium alloy when immersed in cerium nitrate solutions. Research indicates that the initial film (less than 1 minute of immersion) consists mainly of magnesium oxide/hydroxide, with cerium content increasing after longer immersion periods.

Fluoride-Based Systems

Fluoride ions (F⁻) demonstrate inhibition effects on different magnesium alloys in neutral or alkaline conditions. The protective mechanism involves the formation of MgF₂ film along with Mg(OH)₂ on the magnesium surface. Interestingly, with increased fluoride concentration, perovskite crystals (NaMgF₃) are frequently observed, contributing to the protective effect.